Cas no 1414029-23-4 (Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate
• CAS No: 1414029-23-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 4595105
• Update Time: 2025-06-14

Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 5-(2,5-dimethoxyphenyl)-, methyl ester

• Inchi： 1S/C15H15NO4/c1-18-11-5-7-14(19-2)12(8-11)10-4-6-13(16-9-10)15(17)20-3/h4-9H,1-3H3
• InChI Key： PEPZCRORYLMUDM-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(C2=CC(OC)=CC=C2OC)C=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.7±45.0 °C at 760 mmHg
• Flash Point: 198.5±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-(2,5-diMethoxyphenyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(2,5-dimethoxyphenyl)pyridine-2-carboxylate (CAS No. 1414029-23-4)

Methyl 5-(2,5-dimethoxyphenyl)pyridine-2-carboxylate (CAS No. 1414029-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-carboxylate backbone and dimethoxyphenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing interest in Methyl 5-(2,5-dimethoxyphenyl)pyridine-2-carboxylate aligns with the broader trend of exploring heterocyclic compounds for therapeutic potential. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize its efficacy and selectivity. This compound's methoxy groups and ester functionality contribute to its metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In the context of green chemistry, CAS No. 1414029-23-4 has also been studied for its potential in sustainable synthesis routes. Innovations in catalytic processes and solvent-free reactions have been applied to its production, reducing environmental impact. This aligns with the pharmaceutical industry's push toward eco-friendly manufacturing, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's role in fluorescence-based applications. Due to its aromatic system, Methyl 5-(2,5-dimethoxyphenyl)pyridine-2-carboxylate exhibits promising photophysical properties, making it a candidate for molecular probes and sensor development. This has sparked discussions in forums and publications about its utility in diagnostic imaging and material science.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 1414029-23-4 has risen, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers often highlight its batch-to-batch consistency and scalability, addressing common queries from procurement specialists.

In summary, Methyl 5-(2,5-dimethoxyphenyl)pyridine-2-carboxylate represents a versatile building block with multidisciplinary relevance. Its applications span drug development, green chemistry, and advanced materials, reflecting the compound's adaptability to evolving scientific and industrial needs. Ongoing research continues to uncover new possibilities, solidifying its position as a compound of enduring interest.